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Compound of Interest

Compound Name: Guanidine, carbonate

Cat. No.: B1580651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for

guanidine carbonate in a laboratory setting. Adherence to these guidelines is crucial for

ensuring a safe working environment and preventing accidental exposure or injury.

Hazard Identification and Classification
Guanidine carbonate is classified as a hazardous substance. It is harmful if swallowed, causes

skin irritation, and can lead to serious eye irritation.[1][2][3][4] Inhalation of dust may also cause

respiratory tract irritation.[1][2][4]

GHS Hazard Statements:

H302: Harmful if swallowed.[1][4]

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4]

Hazard Pictogram:

GHS07: Exclamation Mark[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1580651?utm_src=pdf-interest
https://www.lobachemie.com/lab-chemical-msds/MSDS-GUANIDINE-CARBONATE-CASNO-593-85-3993D-EN.aspx
https://pim-resources.coleparmer.com/sds/96233.pdf
https://www.oxfordlabfinechem.com/msds/(G-04477)%20GUANIDINE%20CARBONATE%20(For%20Synthesis).pdf
https://www.cdhfinechemical.com/images/product/msds/37_1723970959_GUANIDINECARBONATE-CASNO-593-85-1-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-GUANIDINE-CARBONATE-CASNO-593-85-3993D-EN.aspx
https://pim-resources.coleparmer.com/sds/96233.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1723970959_GUANIDINECARBONATE-CASNO-593-85-1-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-GUANIDINE-CARBONATE-CASNO-593-85-3993D-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1723970959_GUANIDINECARBONATE-CASNO-593-85-1-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-GUANIDINE-CARBONATE-CASNO-593-85-3993D-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1723970959_GUANIDINECARBONATE-CASNO-593-85-1-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-GUANIDINE-CARBONATE-CASNO-593-85-3993D-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1723970959_GUANIDINECARBONATE-CASNO-593-85-1-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-GUANIDINE-CARBONATE-CASNO-593-85-3993D-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1723970959_GUANIDINECARBONATE-CASNO-593-85-1-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-GUANIDINE-CARBONATE-CASNO-593-85-3993D-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word:

Warning[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of guanidine carbonate is essential for

safe handling and storage.

Property Value Reference

Appearance White crystalline powder [1][2][5]

Molecular Formula C3H12N6O3 [5]

Molecular Mass 180.17 g/mol [1][5]

Solubility in Water 500 g/L (at 30°C) [6]

pH
Approximately 11.7

(416g/gallon at 68°F)
[5]

Melting Point
Decomposes at approximately

374°F (190°C)
[5]

Flash Point 197°C (386.6°F) [2]

Stability

Stable under normal

conditions.[1][5] Tends to

absorb humidity.[5]

Exposure Controls and Personal Protection
To minimize the risk of exposure, appropriate engineering controls and personal protective

equipment (PPE) must be utilized.

Engineering Controls
Ventilation: Use in a well-ventilated area.[1][2] Local exhaust ventilation is recommended to

control airborne concentrations.[7]
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Eyewash and Safety Shower: Facilities storing or using guanidine carbonate should be

equipped with an eyewash station and a safety shower.[2][7]

Personal Protective Equipment (PPE)
PPE Type Specifications References

Eye/Face Protection

Chemical safety goggles or

glasses conforming to EN166

or OSHA 29 CFR 1910.133.

[1][2][6]

Skin Protection

Protective gloves and

appropriate protective clothing

to prevent skin exposure.

[1][2][6]

Respiratory Protection

In case of inadequate

ventilation or dust formation,

wear a NIOSH/MSHA or

European Standard EN 149

approved respirator.

[1][2][3][6]

Safe Handling and Storage Procedures
Proper handling and storage practices are critical to prevent accidents and maintain the

integrity of the chemical.

Handling
Avoid contact with skin and eyes.[1][2]

Do not breathe dust or vapors.[1][2]

Minimize dust generation and accumulation.[2]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in areas where guanidine carbonate is handled.[1][5]

Storage
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Store in a cool, dry, well-ventilated place.[1][2][8]

Keep containers tightly closed when not in use.[1][2]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[7]

Avoid exposure to direct sunlight and extreme temperatures.[1]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol References

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[1][2]

Skin Contact

Immediately wash skin with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. Seek

medical attention if irritation

persists.

[1][2][3]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. If the

person is conscious and alert,

give 2-4 cupfuls of milk or

water to drink. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1][2][9]

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If not breathing, give

artificial respiration. If

breathing is difficult, give

oxygen. Seek medical

attention.

[1][2]

Fire Fighting and Accidental Release Measures
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Fire Fighting
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][4][5][9][10]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[1]

Special Hazards: Thermal decomposition can produce toxic fumes of nitrogen oxides (NOx),

carbon monoxide (CO), carbon dioxide (CO2), and ammonia (NH3).[3][5][9][10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][5][7][9]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment. Avoid breathing dust and contact with skin and eyes.[1][5][9]

Environmental Precautions: Prevent product from entering drains or waterways.[1][5][9]

Methods for Cleaning Up: Sweep up or shovel spilled material into a suitable, labeled

container for disposal. Avoid generating dust.[1][5][9]

Experimental Protocols: Safety and Handling
Workflow
The following diagram illustrates the logical workflow for the safe handling of guanidine

carbonate in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-GUANIDINE-CARBONATE-CASNO-593-85-3993D-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1723970959_GUANIDINECARBONATE-CASNO-593-85-1-MSDS.pdf
https://www.stobec.com/DATA/PRODUIT/1795~v~msds_8156.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/38466MSDS.pdf
https://www.fishersci.it/store/msds?partNumber=10214870&countryCode=IT&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-GUANIDINE-CARBONATE-CASNO-593-85-3993D-EN.aspx
https://www.oxfordlabfinechem.com/msds/(G-04477)%20GUANIDINE%20CARBONATE%20(For%20Synthesis).pdf
https://www.stobec.com/DATA/PRODUIT/1795~v~msds_8156.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/38466MSDS.pdf
https://www.fishersci.it/store/msds?partNumber=10214870&countryCode=IT&language=en
https://pim-resources.coleparmer.com/sds/96233.pdf
https://www.stobec.com/DATA/PRODUIT/1795~v~msds_8156.pdf
https://pim-resources.coleparmer.com/sds/13514.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/38466MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-GUANIDINE-CARBONATE-CASNO-593-85-3993D-EN.aspx
https://www.stobec.com/DATA/PRODUIT/1795~v~msds_8156.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/38466MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-GUANIDINE-CARBONATE-CASNO-593-85-3993D-EN.aspx
https://www.stobec.com/DATA/PRODUIT/1795~v~msds_8156.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/38466MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-GUANIDINE-CARBONATE-CASNO-593-85-3993D-EN.aspx
https://www.stobec.com/DATA/PRODUIT/1795~v~msds_8156.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/38466MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Planning & Preparation

Handling & Use Emergency Response

Waste Disposal

Risk Assessment
(Review SDS)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Identify Hazards

Prepare Ventilated Work Area
(Fume Hood)

Ensure Protection

Handle Guanidine Carbonate
(Avoid Dust, Contact)

Begin Experiment

Store Properly
(Cool, Dry, Tightly Sealed)

After Use

Collect Waste
(Labeled, Sealed Container)

Accidental Spill

Spill Cleanup Protocol
(Evacuate, Ventilate, Contain)

Initiate

Personal Exposure

Administer First Aid
(Eyes, Skin, Inhalation, Ingestion)

Initiate

Fire Incident

Fire Fighting Measures
(Use Appropriate Extinguisher)

Initiate

Dispose According to Regulations

Click to download full resolution via product page

Caption: Logical workflow for safe handling of guanidine carbonate.
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Disposal Considerations
Dispose of guanidine carbonate and its container in accordance with local, regional, national,

and international regulations.[1] It is recommended to contact a licensed professional waste

disposal service.[4] Avoid release to the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580651?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

